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Compound of Interest

Compound Name: Urethane-d5

Cat. No.: B196603 Get Quote

An In-depth Technical Guide to the Physical Properties of Deuterated Urethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

deuterated urethane, with a focus on ethyl carbamate as a model compound. It includes

quantitative data, detailed experimental protocols for synthesis and analysis, and visualizations

of key processes to support research and development activities.

Physical and Spectroscopic Properties
Deuteration, the replacement of hydrogen with its heavier isotope deuterium, can subtly alter

the physical properties of a molecule. While extensive experimental data for deuterated ethyl

carbamate is not widely available, the following tables provide known values for its non-

deuterated counterpart and key data for the deuterated form. These values serve as a critical

baseline for experimental design and analysis.

General Physical Properties
The following table summarizes the key physical properties of ethyl carbamate and its

deuterated analogue, ethyl-d5-carbamate.
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Property
Ethyl Carbamate
(Urethane)

Ethyl-d5-
Carbamate

Data Source

Molecular Formula C₃H₇NO₂ C₃H₂D₅NO₂ [1][2]

Molecular Weight 89.09 g/mol 94.13 g/mol [1][2]

Melting Point 46-50 °C Not available [1]

Boiling Point 182-185 °C Not available [1]

Density 1.056 g/cm³ Not available [1]

Appearance White crystalline solid White Solid [1][3]

Solubility in Water 0.480 g/cm³ at 15 °C Not available [1]

logP (Octanol/Water) -0.190 Not available [1]

Spectroscopic Data
Spectroscopic analysis is essential for the characterization of deuterated compounds. The

following tables outline the expected and known spectroscopic data for ethyl carbamate and its

deuterated forms.

1.2.1 Infrared (IR) Spectroscopy

The IR spectrum of ethyl carbamate shows characteristic bands for its functional groups. Upon

deuteration of the N-H bonds, a noticeable shift in the stretching frequency is expected.

Functional Group
Wavenumber
(cm⁻¹) (Ethyl
Carbamate)

Expected
Wavenumber
(cm⁻¹) (N-
deuterated)

Reference

N-H Stretch ~3350 cm⁻¹
Lower (due to

increased mass)
[4]

C=O Stretch ~1690 cm⁻¹ Minimal change [4]

C-O Stretch ~1223 and 1106 cm⁻¹ Minimal change [4]
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1.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for confirming deuteration. The following are predicted and

experimental chemical shifts for ethyl carbamate.

¹H NMR of Ethyl Carbamate (CDCl₃, 90 MHz)

Protons
Chemical Shift (δ)
ppm

Multiplicity Reference

-CH₃ ~1.25 Triplet [5]

-CH₂- ~4.15 Quartet [5]

-NH₂ ~4.7 Broad Singlet [5]

¹³C NMR of Ethyl Carbamate (CDCl₃, 25.16 MHz)

Carbon Chemical Shift (δ) ppm Reference

-CH₃ ~14.5 [6][7]

-CH₂- ~61.0 [6][7]

C=O ~157.0 [6][7]

1.2.3 Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and fragmentation pattern of

deuterated compounds.

Compound Molecular Ion (m/z)
Key Fragment Ions
(m/z)

Reference

Ethyl Carbamate 89 74, 62, 44 [8][9][10]

Ethyl-d5-Carbamate 94 64, 44 [8][9][10]
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Experimental Protocols
This section details the methodologies for the synthesis and characterization of deuterated

urethane.

Synthesis of Deuterated Ethyl Carbamate
A common method for synthesizing ethyl carbamate is the reaction of urea with ethanol.[11][12]

This can be adapted for the synthesis of deuterated ethyl carbamate using deuterated starting

materials.

2.1.1 Synthesis of Ethyl-d5-Carbamate

Materials: Urea, Ethanol-d6, Metal oxide catalyst (e.g., TiO₂/SiO₂).[11]

Procedure:

Combine urea and ethanol-d6 in a molar ratio of 1:15.7 in a sealed reaction vessel.[11]

Add the metal oxide catalyst.

Heat the reaction mixture to 100-200°C at a pressure of 0.1-2.0 MPa for 1-12 hours.[12]

Monitor the reaction progress via GC-MS.

Upon completion, cool the reaction vessel and isolate the product.

Purify the crude product by recrystallization or column chromatography.

2.1.2 Synthesis of N-Deuterated Ethyl Carbamate

Materials: Ethyl carbamate, Deuterium oxide (D₂O), Base catalyst (e.g., NaOD).

Procedure:

Dissolve ethyl carbamate in a suitable solvent.

Add D₂O and a catalytic amount of a base such as NaOD.
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Stir the reaction at room temperature or with gentle heating.

Monitor the H-D exchange by ¹H NMR spectroscopy.

Once the desired level of deuteration is achieved, neutralize the catalyst and remove the

solvent under reduced pressure.

Purify the product as needed.

Characterization Methods
2.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the position and extent of deuteration.

Sample Preparation: Dissolve 5-10 mg of the deuterated urethane in 0.6-0.7 mL of a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

¹H NMR Acquisition:

Use a high-field NMR spectrometer (≥400 MHz).

Acquire a standard ¹H spectrum to observe the disappearance or reduction in the intensity

of signals corresponding to the deuterated positions.

¹³C NMR Acquisition:

Use a proton-decoupled pulse sequence.

Observe the change in multiplicity of carbon signals attached to deuterium (e.g., a triplet

for a -CD- group).[6]

2.2.2 Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and confirm the isotopic purity of the

deuterated urethane.

Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent

(e.g., dichloromethane).
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GC-MS Analysis:

Use a GC system coupled to a mass spectrometer (e.g., a triple quadrupole).

Inject the sample and separate the components on a suitable GC column.

In the mass spectrometer, monitor for the molecular ion of the deuterated compound and

its characteristic fragment ions. For ethyl-d5-carbamate, monitor for m/z 64 and 44.[9][10]

Visualized Workflows
The following diagrams, generated using Graphviz, illustrate key experimental workflows.

Synthesis of Ethyl-d5-Carbamate

Reactants Catalyst

Urea

Reaction Vessel
(100-200°C, 0.1-2.0 MPa)

Ethanol-d6 Metal Oxide (e.g., TiO₂/SiO₂)

Purification
(Recrystallization or Chromatography)

Crude Product

Ethyl-d5-Carbamate

Purified Product

Click to download full resolution via product page

Caption: Synthesis of Ethyl-d5-Carbamate.
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Analytical Workflow for Deuterated Urethane

NMR Analysis GC-MS Analysis

Deuterated Urethane Sample

Sample Prep for NMR
(Dissolve in CDCl₃)

Sample Prep for GC-MS
(Dilute in Solvent)

¹H and ¹³C NMR Acquisition

Confirm Deuteration Site and Purity

GC-MS Analysis
(Monitor specific m/z)

Confirm Molecular Weight and Isotopic Purity

Click to download full resolution via product page

Caption: Analytical Workflow for Deuterated Urethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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